Cas no 1778264-38-2 (2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}cycloheptan-1-ol)

• Product Name: 2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}cycloheptan-1-ol
• CAS No: 1778264-38-2
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 6140895
• PubChem ID: 116802533
• Update Time: 2025-10-22

2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1778264-38-2
• 2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}cycloheptan-1-ol
• EN300-718470

• Inchi： 1S/C13H22N2O2/c1-10(2)15-9-11(8-14-15)17-13-7-5-3-4-6-12(13)16/h8-10,12-13,16H,3-7H2,1-2H3
• InChI Key： WQYGEHXOZFFMNL-UHFFFAOYSA-N
• SMILES： O(C1C=NN(C=1)C(C)C)C1CCCCCC1O

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}cycloheptan-1-ol

Comprehensive Overview of 2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}cycloheptan-1-ol (CAS No. 1778264-38-2)

The compound 2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}cycloheptan-1-ol (CAS No. 1778264-38-2) is a chemically synthesized molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This cycloheptanol derivative features a pyrazole moiety linked via an ether bridge, making it a subject of interest in medicinal chemistry, agrochemical research, and material science. Its systematic name, though complex, highlights the presence of a propan-2-yl group attached to the pyrazole ring, which contributes to its steric and electronic characteristics.

In the context of modern research, 2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}cycloheptan-1-ol is often explored for its potential as a bioactive scaffold. Researchers are particularly interested in its ability to interact with biological targets, such as enzymes or receptors, due to the hydrogen-bonding capabilities of the hydroxyl group and the aromatic properties of the pyrazole ring. This dual functionality makes it a promising candidate for drug discovery, especially in the development of small-molecule inhibitors or modulators for therapeutic applications.

The synthesis of CAS No. 1778264-38-2 typically involves multi-step organic reactions, including etherification and cyclization processes. Recent advancements in green chemistry have also prompted investigations into more sustainable synthetic routes, aligning with the global push toward environmentally friendly practices. This compound’s stability under various conditions makes it suitable for further derivatization, which is a key focus for chemists aiming to expand its utility.

From an industrial perspective, 2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}cycloheptan-1-ol has potential applications in the agrochemical sector. Its structural motifs resemble those found in certain pesticides and herbicides, suggesting possible uses in crop protection. Additionally, its lipophilic nature could enhance the bioavailability of agrochemical formulations, a topic of high relevance given the growing demand for sustainable agriculture solutions.

In material science, the compound’s rigid-flexible hybrid structure offers intriguing possibilities for the design of functional materials. For instance, its incorporation into polymeric matrices could improve mechanical properties or introduce specific interactions at the molecular level. This aligns with current trends in smart materials development, where tunable chemical structures are highly sought after.

Given the rising interest in AI-driven drug discovery and computational chemistry, CAS No. 1778264-38-2 has also been the subject of in silico studies. Researchers leverage molecular docking and quantum mechanical calculations to predict its behavior in biological systems, reducing the need for extensive lab experimentation. This approach resonates with the broader scientific community’s shift toward data-driven research methodologies.

Safety and regulatory considerations for 2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}cycloheptan-1-ol are paramount, especially as its applications expand. While it is not classified as a hazardous substance, proper handling protocols must be followed to ensure workplace safety. This aspect is critical for industries aiming to comply with REACH and other global regulatory frameworks.

In summary, 2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}cycloheptan-1-ol (CAS No. 1778264-38-2) represents a versatile compound with broad potential across multiple disciplines. Its unique chemical architecture, combined with the growing emphasis on sustainability and innovation, positions it as a molecule of enduring interest in both academic and industrial settings.